Cas no 627-98-5 (5-Methylhexanol)

• Product Name: 5-Methylhexanol
• CAS No: 627-98-5
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00072703
• CID: 506272
• PubChem ID: 12331
• Update Time: 2025-04-19

5-Methylhexanol Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 5-methyl-
• 5-Methylhexanol
• 5-Methyl-1 -hexanol
• 5-Methylhexan-1-ol
• DTXSID501031584
• W-109236
• EINECS 211-023-2
• 5-METHYL-1-HEXANOL
• EINECS 257-413-6
• 51774-11-9
• 5-Methyl-hexan-1-ol
• EN300-126439
• Alcohols,c6-8-branched
• MFCD00072703
• D94723
• FS-5402
• SY083602
• 5-Methyl-1-hexanol, 97%
• 627-98-5
• Isoheptanol
• 5-Methylhexanol-d7
• UNII-Q766MX3689
• GEO-01853
• 70914-20-4
• 1PLY0QE25K
• NS00020522
• AKOS009156368
• isoheptyl alcohol
• EXXAL 7
• 5-Methyl-1-hexanol;
• SCHEMBL104527
• 947140-89-8
• UNII-1PLY0QE25K
• Q766MX3689
• CS-W011227
• DB-254963
• Isoheptan-1-ol

• MDL： MFCD00072703
• Inchi： 1S/C7H16O/c1-7(2)5-3-4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： ZVHAANQOQZVVFD-UHFFFAOYSA-N
• SMILES： OCCCCC(C)C

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 0.823 g/mL at 25 °C(lit.)
• Melting Point: -30.45°C (estimate)
• Boiling Point: 167-168 °C(lit.)
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• Refractive Index: n20/D 1.422(lit.)
• PSA: 20.23000
• LogP: 1.80500
• Solubility: Slightly soluble in water

5-Methylhexanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H315
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols